molecular formula C18H20N6 B6463587 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile CAS No. 2640966-71-6

2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile

Cat. No.: B6463587
CAS No.: 2640966-71-6
M. Wt: 320.4 g/mol
InChI Key: LDIXUSXXRVEXBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound (CAS: 2640971-59-9) is a pyridine-3-carbonitrile derivative featuring a 2-methylcyclopenta[d]pyrimidinyl group linked via a piperazine moiety. Its molecular formula is C22H27N7O (MW: 405.50 g/mol), and it is commercially available for research purposes .

Properties

IUPAC Name

2-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N6/c1-13-21-16-6-2-5-15(16)18(22-13)24-10-8-23(9-11-24)17-14(12-19)4-3-7-20-17/h3-4,7H,2,5-6,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDIXUSXXRVEXBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=C(C=CC=N4)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile typically involves multiple steps, starting with the formation of the cyclopenta[d]pyrimidinyl core. This can be achieved through cyclization reactions involving appropriate precursors such as pyrimidinyl derivatives and piperazine. The reaction conditions often require the use of strong bases or acids, and the process may involve heating to promote the cyclization.

Industrial Production Methods

On an industrial scale, the production of this compound would involve optimizing the synthetic route for efficiency and yield. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and improved scalability. Additionally, purification methods such as recrystallization or chromatography would be employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

  • Oxidation: : The pyridine ring can be oxidized to form pyridine-N-oxide.

  • Reduction: : The nitrile group can be reduced to form the corresponding amine.

  • Substitution: : The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

  • Oxidation: : Common oxidizing agents include hydrogen peroxide or m-CPBA (meta-chloroperoxybenzoic acid).

  • Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a catalyst can be used.

  • Substitution: : Nucleophiles such as amines or alcohols, along with suitable solvents and temperatures, are used for substitution reactions.

Major Products Formed

  • Oxidation: : Pyridine-N-oxide derivatives.

  • Reduction: : Primary or secondary amines.

  • Substitution: : Substituted piperazines.

Scientific Research Applications

  • Chemistry: : It can be used as a building block for the synthesis of more complex molecules.

  • Biology: : Its derivatives may exhibit biological activity, making it useful in drug discovery.

  • Medicine: : Potential use in the development of new pharmaceuticals.

  • Industry: : Application in materials science for the creation of advanced materials.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its molecular targets and pathways. For example, if used as a pharmaceutical, it may interact with specific enzymes or receptors in the body, leading to therapeutic effects. The exact mechanism would need to be determined through detailed biochemical studies.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name / ID Core Structure Key Substituents Molecular Weight (g/mol) Synthesis Method References
Target Compound Pyridine-3-carbonitrile 2-Methylcyclopenta[d]pyrimidinyl, piperazine 405.50 Not explicitly detailed
CAPD-1 to CAPD-4 Cyclopenta[b]pyridine-3-carbonitrile Aryl, alkoxy, aryl-2-ylmethylidene Varies (~400–450 est.) Cyclocondensation of 2,5-diarylidenecyclopentanone with propanedinitrile
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)-thiazol-5-yl)pyrimidine-5-carbonitrile Pyrimidine-5-carbonitrile Thiazole, 3-hydroxyphenyl Not reported Condensation with guanidine derivatives
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile Pyridine-3-carbonitrile 4-Methylpiperazinyl, phenyl, thiophen-2-yl ~400 (estimated) Single-step synthesis via X-ray crystallography-optimized route
2-{4-[6-(Quinolin-8-yloxy)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile Pyridine-3-carbonitrile Quinolin-8-yloxy, pyrimidinyl 409.45 Multi-step coupling reactions

Physicochemical and Functional Properties

Solubility and Bioavailability: The piperazine group in the target compound enhances water solubility compared to CAPD derivatives, which lack this moiety .

Electronic Effects :

  • Electron-donating groups (e.g., methoxy in CAPD derivatives) increase electron density, affecting reactivity in electrophilic substitutions .
  • Electron-withdrawing groups (e.g., nitrile in the target compound) may stabilize charge distribution, influencing binding to biological targets.

Biological Relevance: Piperazine-containing compounds (e.g., target compound, and derivatives) are common in kinase inhibitors or GPCR-targeting drugs due to their ability to form hydrogen bonds .

Commercial and Research Utility

  • The target compound is priced at $8–11 per gram , reflecting its use as a research chemical .
  • Derivatives like those in the CAPD series are exploratory, with future studies planned to incorporate electron-withdrawing groups .
  • Patented analogs (e.g., benzodioxol-pyrido-pyrimidinones in ) highlight industrial interest in structurally related scaffolds for drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.